2-Chloro-5-cyclopropylmethoxybenzylamine

• IUPAC Name: [2-chloro-5-(cyclopropylmethoxy)phenyl]methanamine
• InChI: InChI=1S/C11H14ClNO/c12-11-4-3-10(5-9(11)6-13)14-7-8-1-2-8/h3-5,8H,1-2,6-7,13H2
• InChI Key: BOTFCBGSPYHVHG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=CC(=C(C=C2)Cl)CN
• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol

Description

2-Chloro-5-cyclopropylmethoxybenzylamine is a benzylamine derivative featuring a chlorine substituent at the 2-position and a cyclopropylmethoxy group at the 5-position of the benzene ring. Benzylamine derivatives are commonly explored for their bioactivity, including roles as enzyme inhibitors or receptor modulators .

Comparison with Similar Compounds

Table 1: Structural and Commercial Comparison of Benzylamine Derivatives

Compound Name	Molecular Formula (Hill Notation)	Molecular Weight (g/mol)	Key Substituents	Supplier/Product Code
2-Chloro-5-cyclopropylmethoxybenzylamine*	C₁₁H₁₄ClNO	211.69 (calculated)	2-Cl, 5-cyclopropylmethoxy	Not listed in evidence
2-Chloro-5-fluorobenzylamine	C₇H₇ClFN	173.59	2-Cl, 5-F	TCI Chemicals (C3136-1G)
5-Chloro-2-methylbenzylamine	C₈H₁₀ClN	155.63	5-Cl, 2-CH₃	AldrichCPR (CDS002947)
5-Chloro-2-formylpyridine	C₆H₄ClNO	141.56	5-Cl, 2-CHO (pyridine backbone)	AldrichCPR (CDS015696)

*Note: Data for 2-Chloro-5-cyclopropylmethoxybenzylamine is inferred due to lack of direct evidence.

Key Observations:

The chlorine atom at the 2-position is a common feature in all listed compounds, suggesting shared electronic effects (e.g., electron-withdrawing properties) that may influence reactivity or binding interactions.

Structural Diversity: The pyridine-based analog (5-Chloro-2-formylpyridine) demonstrates how backbone modifications (benzene vs.